N-(4-{[2-(2-methylphenyl)acetyl]amino}phenyl)propanamide

• IUPAC Name: N-[4-[[2-(2-methylphenyl)acetyl]amino]phenyl]propanamide
• InChI: InChI=1S/C18H20N2O2/c1-3-17(21)19-15-8-10-16(11-9-15)20-18(22)12-14-7-5-4-6-13(14)2/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: ZFBGZDWVPKEBMA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=O)CC2=CC=CC=C2C
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

N-(4-{[2-(2-methylphenyl)acetyl]amino}phenyl)propanamide, also known as MPAA, is a synthetic compound that has been studied for its potential applications in scientific research. MPAA is a member of the class of compounds known as amides, which are characterized by the presence of a carbonyl group (C=O) attached to a nitrogen atom. In

Mechanism of Action

The mechanism of action of N-(4-{[2-(2-methylphenyl)acetyl]amino}phenyl)propanamide is not fully understood, but it is thought to involve the inhibition of protein synthesis by targeting the ribosome. This compound has been shown to bind to the A-site of the ribosome, which is involved in the decoding of mRNA during protein synthesis. This binding is thought to disrupt the normal function of the ribosome, leading to the inhibition of protein synthesis and the induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of the GABAergic system, and the inhibition of protein synthesis. In cancer cells, this compound has been shown to induce apoptosis and disrupt the cell cycle, leading to the inhibition of cell growth. In the GABAergic system, this compound has been shown to enhance the activity of GABA receptors, leading to the modulation of anxiety and sleep. In terms of protein synthesis, this compound has been shown to inhibit the translation of mRNA into protein, leading to the inhibition of cell growth and the induction of apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[2-(2-methylphenyl)acetyl]amino}phenyl)propanamide in lab experiments is its potential as a scaffold for the design of novel compounds with improved pharmacological properties. Another advantage is its ability to inhibit cancer cell growth and induce apoptosis, which could be useful in cancer research. However, one limitation of using this compound in lab experiments is its relatively low yield, which could make it difficult to produce large quantities of the compound for use in experiments. Another limitation is its potential toxicity, which could limit its use in certain applications.

Future Directions

There are several future directions for research on N-(4-{[2-(2-methylphenyl)acetyl]amino}phenyl)propanamide, including the design of novel compounds based on the this compound scaffold, the investigation of its potential as a modulator of the GABAergic system, and the exploration of its mechanism of action at the molecular level. Other potential future directions include the investigation of its potential as a therapeutic agent for cancer and other diseases, and the development of more efficient synthesis methods for the compound. Overall, this compound is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

The synthesis of N-(4-{[2-(2-methylphenyl)acetyl]amino}phenyl)propanamide involves the reaction of 2-methylphenylacetic acid with 4-aminobenzamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting intermediate is then treated with propanoyl chloride to form this compound. The yield of this compound is typically around 50-60%.

Scientific Research Applications

N-(4-{[2-(2-methylphenyl)acetyl]amino}phenyl)propanamide has been studied for its potential applications in a variety of scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and disrupting the cell cycle. In neuroscience, this compound has been studied for its potential as a modulator of the GABAergic system, which is involved in the regulation of anxiety and sleep. In drug discovery, this compound has been used as a scaffold for the design of novel compounds with improved pharmacological properties.